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Compound of Interest

N-(3-Aminophenyl)-2-
Compound Name:
ethoxyacetamide

Cat. No.: B1340483

Introduction

These application notes provide a detailed overview of the use of N-(3-Aminophenyl)acetamide
as a versatile intermediate in the synthesis of various dyes. While the topic specifies N-(3-
Aminophenyl)-2-ethoxyacetamide, publicly available scientific literature predominantly
focuses on the closely related and widely used precursor, N-(3-Aminophenyl)acetamide (also
known as 3-aminoacetanilide or m-aminoacetanilide). This document will, therefore, focus on
the applications and protocols for N-(3-Aminophenyl)acetamide, as the synthetic principles are
directly applicable.

N-(3-Aminophenyl)acetamide is a key aromatic amine used in the chemical industry, primarily
as a precursor for the synthesis of azo and disperse dyes.[1] Its structure features a primary
aromatic amine group (-NH-z) that can be readily diazotized, and an acetamide group (-
NHCOCH:s) that modifies the electronic properties of the molecule, influencing the final color
and fastness properties of the dye.

Application Notes
Azo Dye Synthesis

N-(3-Aminophenyl)acetamide is a common diazo component in the synthesis of monoazo and
disazo dyes. The general synthesis process is a two-step reaction: diazotization followed by a
coupling reaction.[2]
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o Diazotization: The primary aromatic amine group of N-(3-Aminophenyl)acetamide is
converted into a highly reactive diazonium salt in the presence of a nitrous acid (typically
generated in situ from sodium nitrite and a strong acid like hydrochloric acid) at low
temperatures (0-5 °C).

e Azo Coupling: The resulting diazonium salt solution is then reacted with a coupling
component. Coupling components are electron-rich aromatic compounds such as phenols,
naphthols, anilines, or other aromatic amines.[2] This electrophilic substitution reaction forms
the characteristic azo bond (-N=N-), which acts as the chromophore responsible for the dye's
color.

The wide variety of available coupling components allows for the synthesis of a broad spectrum
of colors, including yellows, oranges, reds, browns, and blues. The acetamide group on the N-
(3-Aminophenyl)acetamide moiety can be hydrolyzed post-synthesis to yield a free amino
group, providing a route for creating more complex dyes or for use in reactive dyes that form
covalent bonds with fibers.

Disperse Dye Synthesis

Disperse dyes are non-ionic colorants with low water solubility, suitable for dyeing hydrophobic
synthetic fibers such as polyester, nylon, and acetate.[3] N-(3-Aminophenyl)acetamide is used
to create disperse dyes that can be finely dispersed in an aqueous dyebath. These dyes
penetrate the fiber at high temperatures (typically around 130 °C) and pressures.[3][4] The
resulting dyes often exhibit good fastness properties, including resistance to washing and light.

[4115]

Physicochemical Data

The following table summarizes key physicochemical properties for N-(3-
Aminophenyl)acetamide.
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Property Value Reference
Chemical Name N-(3-Aminophenyl)acetamide [6]

CAS Number 102-28-3 [6]
Molecular Formula CsH1o0N20 [1][6]
Molecular Weight 150.18 g/mol [1][6]
Appearance Gray solid [1]

Melting Point 86-88 °C [1]

Boiling Point 388.9 °C at 760 mmHg [1]

Water Solubility 1-5 g/100 mL at 24 °C [1]

Experimental Protocols
Protocol 1: Synthesis of a Monoazo Dye from N-(3-
Aminophenyl)acetamide

This protocol describes a general procedure for the synthesis of a monoazo dye using N-(3-
Aminophenyl)acetamide as the diazo component and (3-naphthol as the coupling component.

Materials:

N-(3-Aminophenyl)acetamide

e Concentrated Hydrochloric Acid (HCI)
e Sodium Nitrite (NaNO2)

e [B-Naphthol

e Sodium Hydroxide (NaOH)

e Ice

o Distilled Water
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o Ethanol (for recrystallization)
Procedure:
Part A: Diazotization of N-(3-Aminophenyl)acetamide

e In a 250 mL beaker, dissolve 1.50 g (0.01 mol) of N-(3-Aminophenyl)acetamide in a solution
of 3 mL of concentrated HCI and 20 mL of water.

o Cool the resulting solution to 0-5 °C in an ice bath with constant stirring.
» Prepare a solution of 0.70 g (0.01 mol) of sodium nitrite in 10 mL of cold water.

e Add the sodium nitrite solution dropwise to the cold amine solution over 10-15 minutes,
ensuring the temperature does not rise above 5 °C. Continuous stirring is critical.

 After the addition is complete, stir the mixture for another 15 minutes to ensure the reaction
goes to completion. The resulting clear solution contains the diazonium salt.

Part B: Azo Coupling

e In a separate 400 mL beaker, dissolve 1.44 g (0.01 mol) of B-naphthol in 20 mL of a 10%
sodium hydroxide solution.

e Cool this solution to 5 °C in an ice bath.

o Slowly add the previously prepared diazonium salt solution to the cold [3-naphthol solution
with vigorous stirring.

e A colored precipitate should form immediately.

o Continue stirring the reaction mixture in the ice bath for 30 minutes to ensure complete
coupling.

Part C: Isolation and Purification

o Collect the precipitated dye by vacuum filtration using a Buchner funnel.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

« Wash the solid dye product with several portions of cold water until the filtrate is neutral.
¢ Air-dry the crude dye.

o For further purification, the dye can be recrystallized from a suitable solvent, such as
ethanol.

Visualized Workflows

Stage 1: Diazotization

N-(3-Aminophenyl)acetamide HCI (aq) NaNO: (aq)

Stage 2: Azo Coupling

Coupling Component

Diazonium Salt Solution (e.g., B-Naphthol in NaOH)

~~~]Add Slowly

Azo Dye Precipitate

Filtration & Washing

Purified Azo Dye

Click to download full resolution via product page

Caption: General workflow for synthesizing an azo dye.

Protocol 2: Application of Disperse Dyes to Polyester
Fabric
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This protocol outlines the high-temperature exhaust dyeing method for applying a synthesized
disperse dye to polyester fabric.

Materials:

¢ Synthesized disperse dye

o Polyester fabric swatch

» Dispersing agent (e.g., a lignosulphonate-based product)

e Acetic acid (to adjust pH)

e High-temperature, high-pressure (HTHP) beaker dyeing machine
o Non-ionic detergent

Procedure:

Part A: Dyebath Preparation

o Create a fine dispersion of the dye by pasting 0.1 g of the synthesized disperse dye (for a
2% shade on 5 g of fabric) with 1-2 mL of a dispersing agent.

o Gradually add hot water to the paste to create a smooth, lump-free dispersion.

» Transfer this dispersion to the dyeing vessel and add water to make up the final volume,
maintaining a liquor-to-goods ratio of 40:1.

e Add 1 g/L of a suitable dispersing agent to the dyebath.

o Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.

Part B: Dyeing Process

« Introduce the polyester fabric swatch into the dyebath at room temperature.

o Seal the dyeing vessel and place it in the HTHP dyeing machine.
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Raise the temperature of the dyebath from ambient to 130 °C at a rate of 2 °C per minute.[3]

Maintain the dyeing process at 130 °C for 60 minutes.

Cool the dyebath down to 70 °C at a rate of 3 °C per minute.

Remove the dyed fabric from the dyebath and rinse it with cold water.
Part C: Aftertreatment (Reduction Clearing)

e To remove unfixed surface dye and improve wash fastness, treat the dyed fabric in a solution
containing 2 g/L sodium hydrosulphite, 2 g/L sodium hydroxide, and 1 g/L non-ionic
detergent at 60-70 °C for 15-20 minutes.

» Rinse the fabric thoroughly with hot water, followed by cold water.

e Neutralize the fabric with a dilute acetic acid solution, rinse again, and then air-dry.
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Caption: Logical workflow for applying a disperse dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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